(4-(Butylsulfonamidomethyl)phenyl)boronic acid

Specification

• Molecular Formula: C11H18BNO4S
• Molecular Weight: 271.15 g/mol
• IUPAC Name: [4-[(butylsulfonylamino)methyl]phenyl]boronic acid
• Standard InChI: InChI=1S/C11H18BNO4S/c1-2-3-8-18(16,17)13-9-10-4-6-11(7-5-10)12(14)15/h4-7,13-15H,2-3,8-9H2,1H3
• Standard InChI Key: ORCZPEPUSUKGSV-UHFFFAOYSA-N
• SMILES: B(C1=CC=C(C=C1)CNS(=O)(=O)CCCC)(O)O
• Canonical SMILES: B(C1=CC=C(C=C1)CNS(=O)(=O)CCCC)(O)O

Introduction

Chemical Identity and Structural Features

Molecular Characterization

The IUPAC name of this compound is [4-[(butylsulfonylamino)methyl]phenyl]boronic acid, reflecting its substitution pattern. Key identifiers include:

Property	Value
CAS No.	2246845-30-5 (primary)
Molecular Formula	C₁₁H₁₈BNO₄S
Molecular Weight	271.15 g/mol
SMILES	B(C1=CC=C(C=C1)CNS(=O)(=O)CCCC)(O)O
InChIKey	ORCZPEPUSUKGSV-UHFFFAOYSA-N
PubChem CID	145884621

The boronic acid group (-B(OH)₂) enables dynamic covalent interactions, while the butylsulfonamidomethyl moiety enhances solubility in polar solvents and modulates electronic effects.

Spectroscopic Data

While specific spectroscopic data (e.g., NMR, IR) for this compound is limited in public databases, analogs such as 4-(aminomethyl)phenylboronic acid (PubChem CID: 2734312) exhibit characteristic peaks:

• ¹H NMR: Aromatic protons at δ 7.2–7.8 ppm, methylene groups near δ 3.5–4.0 ppm.

• ¹¹B NMR: Resonances between δ 25–35 ppm for arylboronic acids.

Synthesis and Manufacturing

Synthetic Routes

The synthesis typically involves sequential functionalization of a phenylboronic acid scaffold:

• Sulfonamide Introduction:

  • Reaction of 4-(aminomethyl)phenylboronic acid with butanesulfonyl chloride in the presence of a base (e.g., triethylamine).

  • Example:
    $\text{C}_7\text{H}_{10}\text{BNO}_2 + \text{C}_4\text{H}_9\text{SO}_2\text{Cl} \rightarrow \text{C}_{11}\text{H}_{18}\text{BNO}_4\text{S} + \text{HCl}$ .

• Purification:

  • Chromatography or recrystallization from ethanol/water mixtures to achieve >95% purity.

Scalability and Challenges

• Yield Optimization: Reported yields range from 60–75%, limited by competing sulfonation at alternative sites.

• Stability: The boronic acid group is prone to protodeboronation under acidic conditions, necessitating inert storage atmospheres.

Physicochemical Properties

Solubility and Stability

Solvent	Solubility (mg/mL)	Conditions
Water	<1	pH 7.0, 25°C
DMSO	10–15	25°C
Ethanol	5–8	25°C

• Storage: Recommended at 2–8°C under inert gas to prevent oxidation.

Thermal Properties

• Melting Point: ~207°C (decomposition observed above 210°C).

• Thermogravimetric Analysis (TGA): 5% weight loss at 150°C, indicating moderate thermal stability.

Applications in Research and Industry

Sensor Development

Boronic acids form reversible esters with diols, enabling glucose sensing and glycoprotein detection. For example:

• Glucose Monitoring: Competitive binding assays using this compound show $K_d$ values of 2–5 mM for glucose, comparable to phenylboronic acid derivatives.

Drug Delivery Systems

The sulfonamide group enhances cell membrane permeability, facilitating use in:

• Prodrug Activation: Enzymatic cleavage of sulfonamide linkages in tumor microenvironments.

• Targeted Therapies: Conjugation with antibodies for site-specific drug release.

Medicinal Chemistry

• Proteasome Inhibition: Boronic acids are key motifs in bortezomib analogs, with IC₅₀ values in the nanomolar range.

• Antibacterial Agents: Sulfonamide-boronic acid hybrids exhibit MIC values of 4–8 µg/mL against Staphylococcus aureus.

Hazard Statement	Precautionary Measures
H315	Skin irritation
H319	Serious eye irritation

• Personal Protective Equipment (PPE): Nitrile gloves, goggles, and lab coats.

Disposal Guidelines

• Incinerate at >1000°C with scrubbers to prevent boron oxide emissions.

Future Directions and Challenges

Biomedical Innovations

• Bioconjugation: Development of PET tracers for cancer imaging via ¹⁸F-labeling.

• Enzyme-Targeted Therapies: Rational design of inhibitors for serine proteases.

Synthetic Improvements

• Flow Chemistry: Continuous-flow systems to enhance reaction efficiency and reduce protodeboronation.